Cas no 5813-89-8 (2-Thiophenecarboxamide)

2-Thiophenecarboxamide structure
2-Thiophenecarboxamide structure
Product Name:2-Thiophenecarboxamide
CAS No:5813-89-8
MF:C5H5NOS
MW:127.164299726486
MDL:MFCD00010425
CID:372060
PubChem ID:87577027
Update Time:2025-04-19

2-Thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • Thiophene-2-carboxamide
    • 2-(aminocarbonyl)thiophene
    • 2-thenamide
    • Thiophene-2-carboxylic acid amide
    • 2-Thiophenecarboxamide
    • 2-Thienylamide
    • thiophen-2-carboxamide
    • 2-Thienylamide [French]
    • thiophenecarboxamide
    • DENPQNAWGQXKCU-UHFFFAOYSA-N
    • thiolamide
    • BIDD:GT0638
    • SBB0282
    • CS-0181836
    • Z33546758
    • D85795
    • NSC109369
    • 2-Thiophenecarboxamide, 99%
    • SB66924
    • DTXSID60206849
    • SCHEMBL11630696
    • SS-3260
    • MFCD00010425
    • F1084-0215
    • NSC 109369
    • thiophenic imine
    • EN300-49198
    • NSC-109369
    • AKOS000265960
    • BRN 0110153
    • 5813-89-8
    • SY048620
    • FT-0635863
    • 5-18-06-00162 (Beilstein Handbook Reference)
    • T1252
    • SCHEMBL120212
    • A869521
    • ALBB-019885
    • C5H5NOS
    • DTXCID40129340
    • DB-053156
    • MDL： MFCD00010425
    • Inchi： 1S/C5H5NOS/c6-5(7)4-2-1-3-8-4/h1-3H,(H2,6,7)
    • InChI Key： DENPQNAWGQXKCU-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(N)=O
    • BRN： 0110153

Computed Properties

  • Exact Mass: 127.00900
  • Monoisotopic Mass: 127.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.5
  • Topological Polar Surface Area: 71.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.255 (estimate)
  • Melting Point: 180.0 to 183.0 deg-C
  • Refractive Index: 1.5480 (estimate)
  • PSA: 71.33000
  • LogP: 1.54730
  • Solubility: Not determined

2-Thiophenecarboxamide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38-20/21/22
  • Safety Instruction： S36/37/39-S26-S22
  • RTECS：XM8290000
  • Hazardous Material Identification： Xn Xi
  • Safety Term：S36/37/39-S26-S22
  • Risk Phrases：R36/37/38; R20/21/22

2-Thiophenecarboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Thiophenecarboxamide Pricemore >>

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abcr
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2-Thiophenecarboxamide Production Method

Production Method 1

1189-71-5 1189-71-5
5813-89-8 5813-89-8
527-72-0 527-72-0
6339-87-3 6339-87-3
79-84-5 79-84-5
Reaction Conditions
1.1 Solvents: Butyl ether ;  2 h, 50 °C
2.1 Reagents: Sulfuric acid Solvents: Butyl ether ,  Water ;  30 min, 40 °C
Reference
Three step, one-pot process to prepare thiophene-2-carbonyl chloride (TCC), a key raw material in the manufacture of tioxazafen (Nemastrike)
Walker, Daniel P.; et al, Tetrahedron Letters, 2019, 60(12), 834-838

Production Method 2

244029-95-6 244029-95-6
5813-89-8 5813-89-8
6330-51-4 6330-51-4
2376485-44-6 2376485-44-6
389056-99-9 389056-99-9
1003-31-2 1003-31-2
86-84-0 86-84-0
313516-36-8 313516-36-8
Reaction Conditions
1.1 Solvents: Acetonitrile ;  60 min, rt
Reference
Production of Amidinyl Radicals via UV-Vis-Light Promoted Reduction of N-Arylthiophene-2-carboxamidoximes and Application to the Preparation of Some New N-Arylthiophene-2-carboxamidines
Mekhemer, Islam M. A. ; et al, ACS Omega, 2020, 5(44), 28712-28721

Production Method 3

42839-54-3 42839-54-3
5813-89-8 5813-89-8
527-72-0 527-72-0
6339-87-3 6339-87-3
79-84-5 79-84-5
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Butyl ether ,  Water ;  30 min, 40 °C
Reference
Three step, one-pot process to prepare thiophene-2-carbonyl chloride (TCC), a key raw material in the manufacture of tioxazafen (Nemastrike)
Walker, Daniel P.; et al, Tetrahedron Letters, 2019, 60(12), 834-838

2-Thiophenecarboxamide Raw materials

2-Thiophenecarboxamide Preparation Products

2-Thiophenecarboxamide Related Literature

Related Categories

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